Cas no 2228726-94-9 (1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228726-94-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6196209
• PubChem ID: 165853014
• Update Time: 2025-10-28

1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1791187
• 2228726-94-9

• Inchi： 1S/C12H18N2/c1-8-7-14-9(2)10(8)11(3-4-11)12(13)5-6-12/h7,14H,3-6,13H2,1-2H3
• InChI Key： LHZLUQLAOFXRCZ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C(C)=CNC=2C)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine

1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine

The compound 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228726-94-9) is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropylamines, which are known for their stability and reactivity due to the strained cyclopropane ring. The molecule's structure incorporates a cyclopropyl group attached to a pyrrole ring, which introduces additional complexity and functionality.

Recent studies have highlighted the importance of cyclopropylamines in medicinal chemistry, particularly in the development of bioactive compounds. The cyclopropane ring in this compound contributes to its rigidity and ability to form specific interactions with biological targets. The pyrrole ring, on the other hand, introduces aromaticity and potential for hydrogen bonding, making it a versatile building block for drug design.

The synthesis of 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its properties.

One of the most intriguing aspects of this compound is its potential as a template for drug discovery. The combination of a cyclopropane ring and a pyrrole moiety creates a unique pharmacophore that can interact with diverse biological targets. Recent computational studies have suggested that this compound could exhibit activity against certain enzymes or receptors, making it a promising candidate for further investigation in the pharmaceutical industry.

In addition to its medicinal applications, 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropane has shown potential in materials science. Its rigid structure and ability to form supramolecular assemblies make it an interesting candidate for the development of novel materials with tailored properties. Researchers are currently exploring its use in self-assembled monolayers and nanomaterials.

The stability and reactivity of this compound under various conditions have also been subjects of recent research. Studies have demonstrated that the molecule exhibits excellent thermal stability and resistance to oxidation, which are critical properties for its use in practical applications. Furthermore, its reactivity towards nucleophiles and electrophiles has been thoroughly investigated, providing insights into its behavior in chemical reactions.

In conclusion, 1-(2,4-Dimethylpyrrolidinio)ethanone, commonly referred to as CAS No. 2228726949, is a compound with significant potential in both medicinal chemistry and materials science. Its unique structure, stability, and reactivity make it a valuable tool for researchers across various disciplines. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple industries.